ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-(2-phenylethyl)-4-[[3-(trifluoromethyl)phenyl]methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C24H28F3NO2/c1-2-30-22(29)23(18-20-9-6-10-21(17-20)24(25,26)27)12-15-28(16-13-23)14-11-19-7-4-3-5-8-19/h3-10,17H,2,11-16,18H2,1H3
• InChI Key: UYDLTQHCZVHIRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CCC2=CC=CC=C2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C24H28F3NO2
• Molecular Weight: 419.5 g/mol

Description

Ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate, also known as EPPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate is not fully understood, but it is believed to act on the dopamine and opioid systems in the brain. ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate has been shown to increase dopamine release in the nucleus accumbens, which is a key area involved in reward and addiction. It has also been shown to increase the activity of opioid receptors in the brain, which can reduce pain and anxiety.
Biochemical and physiological effects:
ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate has also been shown to reduce pain and anxiety in animal models. Additionally, ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate has been shown to reduce drug-seeking behavior and addiction-related behaviors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate is that it has been shown to have a relatively low toxicity profile. Additionally, it has been shown to be effective in reducing pain, inflammation, and anxiety in animal models. However, one limitation of ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate. One direction is to further investigate its mechanism of action, which could lead to the development of more effective therapeutic applications. Another direction is to investigate its potential as a treatment for addiction, as it has shown promising results in animal models. Additionally, further studies are needed to determine the safety and efficacy of ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate in humans.

Synthesis Methods

Ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate is synthesized through a multi-step process that involves the reaction of piperidine with 3-(trifluoromethyl)benzyl chloride, followed by the reaction of the resulting compound with 1-(2-phenylethyl)amine and ethyl chloroformate. The final product is obtained through purification by column chromatography.

Scientific Research Applications

Ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate has been studied extensively in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anxiolytic properties. ethyl 1-(2-phenylethyl)-4-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate has also been studied for its potential as a treatment for addiction, as it has been shown to reduce drug-seeking behavior in animal models.